Cas no 2287315-34-6 (Benzenamine, 3-bromo-5-(dimethylphosphinyl)-)

• Product Name: Benzenamine, 3-bromo-5-(dimethylphosphinyl)-
• CAS No: 2287315-34-6
• MF: C₈H₁₁BrNOP
• MW: 248.056802034378
• CID: 5914187
• PubChem ID: 137944096
• Update Time: 2025-07-09

Benzenamine, 3-bromo-5-(dimethylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

• EN300-6739604
• 3-bromo-5-(dimethylphosphoryl)aniline
• GS0194
• 2287315-34-6
• 3-bromo-5-dimethylphosphorylaniline
• Benzenamine, 3-bromo-5-(dimethylphosphinyl)-
• (3-Amino-5-bromophenyl)dimethylphosphine oxide

• Inchi： 1S/C8H11BrNOP/c1-12(2,11)8-4-6(9)3-7(10)5-8/h3-5H,10H2,1-2H3
• InChI Key： QOPWORIIOQIZGE-UHFFFAOYSA-N
• SMILES： C1(N)=CC(P(C)(C)=O)=CC(Br)=C1

Computed Properties

• Exact Mass: 246.97616g/mol
• Monoisotopic Mass: 246.97616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 440.1±45.0 °C(Predicted)
• pka: 2.48±0.10(Predicted)

Additional information on Benzenamine, 3-bromo-5-(dimethylphosphinyl)-

Benzenamine, 3-bromo-5-(dimethylphosphinyl)-: A Comprehensive Overview

Benzenamine, 3-bromo-5-(dimethylphosphinyl)- (CAS No. 2287315-34-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a bromine substituent at the 3-position and a dimethylphosphinyl group at the 5-position. The dimethylphosphinyl group introduces interesting electronic properties, making this compound a valuable building block in synthetic chemistry and catalysis.

Recent studies have highlighted the potential of Benzenamine, 3-bromo-5-(dimethylphosphinyl)- in the development of novel materials for optoelectronic devices. Researchers have demonstrated that the compound's ability to act as a phosphine ligand in transition metal complexes can significantly enhance the efficiency of light-emitting diodes (LEDs). This is attributed to its unique electronic configuration, which facilitates efficient electron transfer and reduces recombination losses in semiconductor materials.

In addition to its role in materials science, Benzenamine, 3-bromo-5-(dimethylphosphinyl)- has shown promise in medicinal chemistry. The compound's ability to coordinate with metal ions has led to its investigation as a potential ligand in drug delivery systems. Recent findings suggest that it can improve the bioavailability of certain anticancer drugs by stabilizing drug-metal complexes and reducing their toxicity to healthy cells.

The synthesis of Benzenamine, 3-bromo-5-(dimethylphosphinyl)- involves a multi-step process that typically begins with the bromination of aniline derivatives. The introduction of the dimethylphosphinyl group is achieved through a nucleophilic substitution reaction, which requires precise control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times and improving product quality.

From an environmental perspective, the handling and disposal of Benzenamine, 3-bromo-5-(dimethylphosphinyl)- must adhere to strict safety protocols. While the compound itself is not classified as hazardous under normal conditions, its synthesis and application require careful management to minimize any potential environmental impact. Researchers are actively exploring greener synthesis methods and recycling strategies to enhance the sustainability of this compound's production.

In conclusion, Benzenamine, 3-bromo-5-(dimethylphosphinyl)- (CAS No. 2287315-34-6) is a versatile compound with wide-ranging applications in modern chemistry. Its unique structure and electronic properties make it an invaluable tool in the development of advanced materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.